Methyl 6-[(2,2-dimethyloxan-4-yl)methylamino]bicyclo[3.2.0]heptane-3-carboxylate

• IUPAC Name: methyl 6-[(2,2-dimethyloxan-4-yl)methylamino]bicyclo[3.2.0]heptane-3-carboxylate
• InChI: InChI=1S/C17H29NO3/c1-17(2)9-11(4-5-21-17)10-18-15-8-12-6-13(7-14(12)15)16(19)20-3/h11-15,18H,4-10H2,1-3H3
• InChI Key: SPVUQWQYWXGHKH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)CNC2CC3C2CC(C3)C(=O)OC)C
• Molecular Formula: C17H29NO3
• Molecular Weight: 295.4 g/mol

Description

Methyl 6-[(2,2-dimethyloxan-4-yl)methylamino]bicyclo[320]heptane-3-carboxylate is a complex organic compound with a unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 6-[(2,2-dimethyloxan-4-yl)methylamino]bicyclo[3.2.0]heptane-3-carboxylate typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the bicyclic core and the introduction of the oxan-4-yl and methylamino groups. Common reagents used in these reactions include organometallic reagents, protecting groups, and catalysts to facilitate the formation of the desired product under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and scalable purification techniques.

Chemical Reactions Analysis

Types of Reactions

Methyl 6-[(2,2-dimethyloxan-4-yl)methylamino]bicyclo[3.2.0]heptane-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to ensure the desired transformation.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce an alcohol.

Scientific Research Applications

Methyl 6-[(2,2-dimethyloxan-4-yl)methylamino]bicyclo[3.2.0]heptane-3-carboxylate has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a lead compound in drug discovery.

Medicine: Its unique structure could be explored for therapeutic applications, such as targeting specific enzymes or receptors.

Industry: The compound could be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of Methyl 6-[(2,2-dimethyloxan-4-yl)methylamino]bicyclo[3.2.0]heptane-3-carboxylate would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Methyl 6-[(2,2-dimethyloxan-4-yl)methylamino]bicyclo[3.2.0]heptane-3-carboxylate include other bicyclic structures with different substituents, such as:

• Bicyclo[2.2.1]heptane derivatives
• Oxan-4-yl substituted compounds
• Amino-substituted bicyclic compounds

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse applications. Its bicyclic structure provides a rigid framework that can be exploited for specific interactions in biological systems or for creating materials with unique properties.